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Introduction

N,N'-Thiobisphthalimide, with the CAS number 7764-29-6, is a versatile chemical compound
characterized by a central sulfur atom bridging two phthalimide groups.[1] This symmetrical
molecule serves as a valuable reagent in organic synthesis and holds potential for applications
in materials science and drug development. Its primary utility lies in its function as a sulfur
transfer agent, facilitating the formation of disulfide and trisulfide bonds in various molecules.[2]
This property is of significant interest in the design and synthesis of novel therapeutic agents,
as disulfide bonds are crucial for the structure and function of many biologically active proteins
and peptides. Furthermore, the phthalimide moiety itself is a well-known pharmacophore
present in numerous drugs with a wide range of biological activities, including anti-
inflammatory, antimicrobial, and anticancer effects.[3][4][5]

This technical guide provides a comprehensive overview of N,N'-Thiobisphthalimide,
including its chemical and physical properties, detailed synthesis protocols, its applications as a
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synthetic reagent, and an exploration of the potential, though not yet fully elucidated, biological

significance of this compound and its derivatives.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N,N'-Thiobisphthalimide is

presented in the table below for easy reference and comparison.

Property Value Reference(s)

CAS Number 7764-29-6 [6]

Molecular Formula C16HsN204S [1][6]

Molecular Weight 324.31 g/mol [1][6]
White to off-white or pale

Appearance ) [61[7]
yellow solid

Melting Point 214-218 °C [6][8]

N _ 553.0 + 33.0 °C at 760 mmHg

Boiling Point ) [6]119]
(Predicted)

Density 1.68 + 0.1 g/cm? (Predicted) [6]19]

Flash Point 288.3 °C [61[7]

Solubility Slightly soluble in Chloroform [9]
QYIWBOWEQBEAGP-

InChlKey [10]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

N,N'-Thiobisphthalimide can be synthesized from readily available starting materials. The

most common method involves the reaction of phthalimide with sulfur monochloride.

Synthesis of N,N'-Thiobisphthalimide from Phthalimide
and Sulfur Monochloride
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This protocol is adapted from a published procedure for the synthesis of N,N'-
Thiobisphthalimide.[2]

Materials:

» Phthalimide

o Sulfur monochloride (Sz2Clz2)

e Anhydrous solvent (e.g., toluene or dichloromethane)
e Stirring apparatus

¢ Heating mantle or oil bath

« Filtration apparatus

o Recrystallization solvent (e.g., ethanol)

Procedure:

e In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve phthalimide in an appropriate anhydrous solvent.

e Slowly add sulfur monochloride to the stirred solution at room temperature. The reaction is
typically exothermic, and the addition rate should be controlled to maintain a moderate
temperature.

 After the addition is complete, heat the reaction mixture to reflux and maintain for a period of
time (e.g., 2-4 hours) to ensure the reaction goes to completion.

e Monitor the reaction progress using a suitable analytical technique, such as Thin Layer
Chromatography (TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.

e The crude product, which often precipitates out of the solution, is collected by filtration.
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e Wash the collected solid with a small amount of cold solvent to remove any unreacted
starting materials.

 For further purification, recrystallize the crude N,N'-Thiobisphthalimide from a suitable
solvent like ethanol to obtain a pure, crystalline product.

e Dry the purified product under vacuum. A yield of approximately 74% has been reported for
this method.[2]

Workflow for the Synthesis of N,N'-Thiobisphthalimide:

Starting Materials

Sulfur Monochloride Reaction Process Final Product
L Reaction in . Cooling to ([ ( ) . . -
T | Anhydrous Solvent Heating under Reflux Room Temperature Filtration Recr N,N'-Thiobisphthalimide
Phthalimide
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Synthesis of N,N'-Thiobisphthalimide Workflow

Applications in Organic Synthesis and Drug
Development

The primary application of N,N'-Thiobisphthalimide in a research and development setting is
as a sulfur transfer reagent. Its ability to donate a sulfur atom makes it a valuable tool for the
synthesis of molecules containing disulfide and trisulfide linkages.

Synthesis of Disulfides and Trisulfides

N,N'-Thiobisphthalimide can react with thiols to generate disulfides or can be used as a
precursor for other sulfur transfer reagents. For instance, it is a key starting material in the
synthesis of N,N"-Thiodiphthalimide, which has been utilized in the design of novel
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podophyllotoxin derivatives with cytotoxic properties.[9] It is also used to prepare cysteine-
based trisulfides, which are important for studying the biological roles of these sulfur-containing

species.[2]

General Workflow for Application as a Sulfur Transfer Agent:
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Application of N,N'-Thiobisphthalimide as a Sulfur Transfer Agent

Role in the Synthesis of N-(N-
morpholindithio)phthalimide

N,N'-Thiobisphthalimide serves as a precursor for the synthesis of N-(N-
morpholindithio)phthalimide, a stable and odorless bilateral disulfurating agent.[11][12] This
derivative offers a versatile platform for the synthesis of diverse unsymmetrical disulfides,
which are valuable in drug discovery and linker chemistry for applications such as antibody-
drug conjugates.[11][12]

Biological Activity and Potential Mechanisms of
Action (Inferred)

Direct studies on the biological mechanism of action of N,N'-Thiobisphthalimide are limited.
However, based on the known activities of the phthalimide scaffold and the reactivity of the
thio-linkage, some potential biological roles can be inferred.
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Cytotoxicity

Phthalimide derivatives have been reported to exhibit cytotoxic effects against various cancer
cell lines.[8] The mechanism of action for some of these derivatives involves the induction of
apoptosis through pathways that include membrane disruption, DNA fragmentation, and
mitochondrial depolarization.[8] While N,N'-Thiobisphthalimide itself has not been extensively
studied for its cytotoxic potential, its structural similarity to other biologically active phthalimides
suggests that it could be a candidate for such investigations.

General Protocol for In Vitro Cytotoxicity Assessment (MTT Assay):

This is a general protocol that can be adapted to assess the cytotoxicity of N,N'-
Thiobisphthalimide against various cell lines.

Materials:

e Cancer cell line of interest (e.g., HeLa, MCF-7)

o Complete cell culture medium

e N,N'-Thiobisphthalimide (dissolved in a suitable solvent like DMSO)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
¢ Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

e 96-well microtiter plates

o Multichannel pipette

e Microplate reader

Procedure:

o Seed the cells in a 96-well plate at a predetermined density and allow them to adhere
overnight in a COz incubator.

o Prepare serial dilutions of N,N'-Thiobisphthalimide in a complete culture medium.
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» Remove the old medium from the wells and add the medium containing different
concentrations of the test compound. Include a vehicle control (medium with the solvent
used to dissolve the compound) and a positive control (a known cytotoxic agent).

 Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

 After the incubation period, add MTT solution to each well and incubate for a further 2-4
hours. During this time, viable cells with active mitochondrial dehydrogenases will convert
the yellow MTT to purple formazan crystals.

e Remove the MTT-containing medium and add the solubilization buffer to each well to
dissolve the formazan crystals.

o Measure the absorbance of the solution in each well using a microplate reader at a
wavelength of approximately 570 nm.

o Calculate the percentage of cell viability for each concentration of the test compound relative
to the vehicle control. The ICso value (the concentration of the compound that inhibits cell
growth by 50%) can then be determined.

Potential Interaction with Signaling Pathways

The phthalimide core is known to be a key structural feature in molecules that modulate various
signaling pathways. For instance, certain phthalimide derivatives have been shown to possess
anti-inflammatory properties by inhibiting the production of nitric oxide (NO) and down-
regulating the expression of inducible nitric oxide synthase (iNOS).[3] The mechanism for some
of these compounds involves the suppression of the Toll-like receptor (TLR)4 signaling
pathway.[3]

Given that N,N'-Thiobisphthalimide can act as a sulfur donor, it is conceivable that it could
interact with cellular thiols and redox-sensitive signaling pathways. However, there is currently
no direct experimental evidence to support a specific signaling pathway modulated by N,N’-
Thiobisphthalimide. Further research is required to elucidate its specific biological targets and
mechanisms of action.

Hypothetical Signaling Pathway Interaction:
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Hypothetical Interaction with Cellular Redox Signaling

Safety and Handling

N,N'-Thiobisphthalimide is classified as harmful if swallowed and causes skin and serious
eye irritation.[1][7] It may also cause respiratory irritation.[1][7] Appropriate personal protective
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equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this compound.[7] Work should be conducted in a well-ventilated area or a fume hood
to avoid inhalation of dust.[7]

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[7] It is
hygroscopic and should be protected from moisture.[9]

Conclusion

N,N'-Thiobisphthalimide is a valuable chemical entity with established utility in organic
synthesis, particularly as a sulfur transfer agent for the construction of disulfide and trisulfide
bonds. This capability makes it a relevant tool for drug discovery and development, where such
linkages are integral to the structure and function of many bioactive molecules. While the direct
biological activities and mechanisms of action of N,N'-Thiobisphthalimide are not yet well-
defined, the known pharmacological profiles of other phthalimide-containing compounds
suggest that it may possess interesting biological properties worthy of further investigation. This
technical guide provides a foundational understanding of N,N'-Thiobisphthalimide to support
its use in research and development and to encourage further exploration of its potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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